2-(Bromomethyl)-2-fluorospiro[3.3]heptane

• IUPAC Name: 2-(bromomethyl)-2-fluorospiro[3.3]heptane
• InChI: InChI=1S/C8H12BrF/c9-6-8(10)4-7(5-8)2-1-3-7/h1-6H2
• InChI Key: CZCSYQOQKUBJHK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CC(C2)(CBr)F
• Molecular Formula: C8H12BrF
• Molecular Weight: 207.08 g/mol

Description

2-(Bromomethyl)-2-fluorospiro[3.3]heptane, commonly known as BMSH, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. BMSH is a spirocyclic compound that belongs to the class of halogenated compounds. It has a unique structural arrangement that makes it a promising candidate for the development of new drugs.

Scientific Research Applications

Radical Generation and Rearrangement

• Spiro[3.3]heptan-3-yl radicals, closely related to 2-(Bromomethyl)-2-fluorospiro[3.3]heptane, were generated and observed via spectroscopy. These radicals showed structural similarities to cyclobutyl radicals and underwent rearrangements at temperatures above 290 K (Roberts, Walton, & Maillard, 1986).

Stability of Spirocyclopropanated Cations

• Studies on the relative stabilities of spirocyclopropanated cyclopropyl cations, which are structurally similar to the spiro[3.3]heptane framework, showed that the presence of spiro-annelated three-membered rings stabilizes cyclopropyl cations against ring opening under solvolysis conditions (Kozhushkov et al., 2003).

Coordination Chemistry with Transition Metals

• Chalcogen-containing spirocycles, including spiro[3.3]heptane, were used as molecular rigid rod ligands in coordination reactions with transition metal complexes. This study highlights the structural and magnetic properties of these complexes (Petrukhina et al., 2005).

Asymmetric Synthesis and Resolution

• Asymmetric synthesis of spiro[3.3]heptane derivatives with axial chirality was achieved, demonstrating the potential of these compounds in stereoselective synthesis (Naemura & Furutani, 1990).

Skeletal Reorganization in Organic Chemistry

• Benzofused spiro[3.3]heptanes underwent skeletal reorganization via rhodium(I) catalysis. This process involved sequential carbon-carbon bond oxidative addition and β-carbon elimination (Matsuda, Yuihara, & Kondo, 2016).

Synthesis of Fluorinated Building Blocks

• The synthesis of fluorinated analogs based on the spiro[3.3]heptane motif was explored. These compounds could be useful in medicinal chemistry due to their unique three-dimensional shape and pattern of fluorine substitution (Chernykh et al., 2016).

Chemical Transformation under Basic Conditions

• The transformation of 3-bromo-2,2-bis(bromomethyl)propanol, closely related to 2-(Bromomethyl)-2-fluorospiro[3.3]heptane, was investigated under basic conditions, revealing insights into the decomposition and reaction kinetics in aqueous solutions (Ezra et al., 2005).